Cas no 1105238-72-9 (N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-nitrobenzene-1-sulfonamide)
N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-nitrobenzene-1-sulfonamide
- AKOS024512689
- F5531-0206
- N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-2-nitrobenzenesulfonamide
- 1105238-72-9
- N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide
- N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]-2-nitrobenzenesulfonamide
- VU0646590-1
-
- Inchi: 1S/C22H18N4O6S/c1-14-23-19-12-7-15(24-33(30,31)21-6-4-3-5-20(21)26(28)29)13-18(19)22(27)25(14)16-8-10-17(32-2)11-9-16/h3-13,24H,1-2H3
- InChI Key: JZMWYBONAIJZKE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1C=CC2=C(C=1)C(N(C1C=CC(=CC=1)OC)C(C)=N2)=O)(=O)=O
Computed Properties
- Exact Mass: 466.09470548g/mol
- Monoisotopic Mass: 466.09470548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 874
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 142Ų
N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5531-0206-2μmol |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5531-0206-5μmol |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5531-0206-10μmol |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5531-0206-20μmol |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5531-0206-1mg |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5531-0206-2mg |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5531-0206-3mg |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5531-0206-4mg |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5531-0206-5mg |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5531-0206-10mg |
N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-nitrobenzene-1-sulfonamide |
1105238-72-9 | 10mg |
$79.0 | 2023-09-09 |
N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-nitrobenzene-1-sulfonamide Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-nitrobenzene-1-sulfonamide
Comprehensive Analysis of N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-nitrobenzene-1-sulfonamide (CAS 1105238-72-9)
The compound N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-nitrobenzene-1-sulfonamide (CAS 1105238-72-9) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a sulfonamide group and a nitrobenzene moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which aligns with the growing demand for precision medicine and targeted therapies.
In recent years, the scientific community has shown increasing interest in quinazoline-based compounds due to their diverse biological activities. The presence of a 4-methoxyphenyl group in this molecule suggests potential interactions with kinase pathways, a hot topic in cancer research. This aligns with frequent searches like "quinazoline derivatives in oncology" or "kinase inhibitors for therapeutic use." The 2-nitrobenzene component further enhances its reactivity, making it a candidate for structure-activity relationship (SAR) studies, a common focus in medicinal chemistry forums.
The sulfonamide functional group in this compound is noteworthy, as sulfonamides are widely explored for their antibacterial and anti-inflammatory properties. This ties into trending searches such as "new sulfonamide drugs 2023" or "sulfonamide mechanisms of action." Given the global emphasis on antimicrobial resistance (AMR), this compound could contribute to the development of novel antimicrobial agents, a highly searched topic in biomedical research.
From a synthetic chemistry perspective, the 3,4-dihydroquinazolin-4-one core of this molecule offers opportunities for scaffold diversification, a technique frequently discussed in drug design circles. The methyl and methoxy substituents provide steric and electronic modulation, which are critical for optimizing bioavailability and binding affinity. These aspects resonate with popular queries like "improving drug bioavailability" or "molecular modifications for better drug efficacy."
In conclusion, N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-nitrobenzene-1-sulfonamide (CAS 1105238-72-9) represents a promising candidate for further investigation in pharmaceutical sciences. Its structural features align with current research trends, including targeted drug delivery, enzyme inhibition, and molecular optimization. As the scientific community continues to explore its potential, this compound may soon feature in high-impact studies addressing some of the most pressing challenges in modern medicine.
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